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Compound of Interest

Compound Name: Calcium hydroxide

Cat. No.: B073160 Get Quote

Essential Safety and Handling Guide for Calcium
Hydroxide
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling calcium hydroxide, tailored for research and drug development

professionals. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Calcium hydroxide, also known as slaked lime, is a corrosive material that can cause severe

skin irritation, serious eye damage, and respiratory tract irritation.[1][2][3][4] Proper handling

and the use of appropriate personal protective equipment (PPE) are imperative to minimize

exposure and prevent injury.

Personal Protective Equipment (PPE)
The minimum required PPE for handling calcium hydroxide is detailed below. It is essential to

wear the correct protective gear to prevent accidental contact and minimize exposure.[5]
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face Safety Goggles & Face Shield

Wear dust-proof safety

goggles that meet ANSI

standards.[6][7] A face shield

should be worn in conjunction

with goggles when there is a

splash hazard.[8]

Skin
Chemical-Resistant Gloves &

Lab Coat

Use neoprene, nitrile, or butyl

rubber gloves.[6] Natural

rubber is also recommended.

[8][9] Wear a lab coat, full-

length pants, and closed-toe

shoes.[6] A chemical-resistant

apron is advised for activities

with a splash risk.[6]

Respiratory Dust Mask or Respirator

For tasks that may generate

dust, use a NIOSH-approved

N100 full-face particle

respirator.[6] This should be

used as a backup to

engineering controls like a

fume hood.[6] Ensure proper

ventilation, such as a fume

hood or exhaust fans, to

minimize dust.[5]

Workplace Exposure Limits
Monitoring the concentration of airborne particles is crucial. Adhere to the established

occupational exposure limits to ensure personnel safety.
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Agency
Exposure Limit (8-Hour Time-Weighted
Average)

OSHA (PEL)
15 mg/m³ (total dust), 5 mg/m³ (respirable

fraction)[9][10]

NIOSH (REL) 5 mg/m³[9]

ACGIH (TLV) 5 mg/m³[9]

Standard Operating Procedure for Handling Calcium
Hydroxide
Following a standardized workflow is critical for safety and consistency. The diagram below

outlines the essential steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Storage

Disposal

1. Review Safety Data Sheet (SDS)

2. Ensure fume hood and ventilation are operational

3. Don appropriate Personal Protective Equipment (PPE)

4. Weigh/handle solid Calcium Hydroxide inside a fume hood

5. Add Calcium Hydroxide to water slowly while stirring

6. Decontaminate work surfaces with soap and water

7. Store in a tightly sealed, labeled container

8. Store in a cool, dry, well-ventilated area away from acids

9. Dispose of waste as hazardous material per local regulations

Click to download full resolution via product page

Standard workflow for handling Calcium Hydroxide.
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Detailed Handling and Storage Protocols
Handling:

Ventilation: Always handle calcium hydroxide powder and prepare solutions in a well-

ventilated area, preferably within a fume hood, to prevent dust formation.[1][6]

Mixing: When preparing solutions, always add calcium hydroxide to water while stirring.

Never add water to the powder, as the reaction is exothermic.[6] For concentrated solutions,

use a cooling method like an ice bath.[6]

Hygiene: Wash hands thoroughly after handling the chemical.[1] Do not eat, smoke, or drink

in areas where calcium hydroxide is used or stored.[8]

Storage:

Containers: Store calcium hydroxide in a tightly closed, clearly labeled container.[1][7][11]

Location: Keep the container in a cool, dry, and well-ventilated area.[1][6][11]

Incompatibilities: Store it segregated from acids, maleic anhydride, nitromethane, and

phosphorus, as violent reactions can occur.[1][8]

Emergency and Disposal Plans
Immediate and appropriate action is critical in the event of an emergency. All personnel should

be trained on these procedures.[11]

First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, removing contact lenses

if present and easy to do.[1][12] Seek immediate

medical attention.[1][6]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[1]

[12] If irritation persists, seek medical attention.

[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen.[6][7] If the person is not

breathing, give artificial respiration and seek

immediate medical attention.[6][7]

Ingestion

Do NOT induce vomiting.[1][6] If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.[1]

Seek immediate medical attention.[1][6]

Emergency Response Workflow
The following diagram outlines the decision-making process for responding to a calcium
hydroxide spill or exposure.
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Spill Response Personnel Exposure

Emergency: Spill or Exposure Occurs

Is the spill large or small? What type of exposure?

Large Spill:
1. Evacuate the area.

2. Call emergency services.

Large

Small Spill:
1. Evacuate non-essential personnel.

2. Wear full PPE.
3. Cover and collect powder without creating dust.

4. Place in a sealed container for disposal.
5. Ventilate and decontaminate the area.

Small

Skin/Eye Contact:
1. Use safety shower/eyewash for 15+ mins.

2. Remove contaminated clothing.
3. Seek medical attention.

Skin/Eye

Inhalation:
1. Move to fresh air.

2. Seek medical attention.

Inhalation

Ingestion:
1. Rinse mouth, drink water.
2. DO NOT induce vomiting.

3. Seek immediate medical attention.

Ingestion

Click to download full resolution via product page

Decision-making workflow for emergency response.

Spill and Disposal Procedures
Spill Cleanup:

Evacuate: Clear the area of all unnecessary personnel.[8]

Contain: Isolate the spill area.[1]

Collect: Carefully sweep, scoop, or vacuum the spilled material, avoiding dust generation.[1]

Place the material into a suitable, sealed container for disposal.[1][8]

Decontaminate: After removing the material, wash the area with water to remove any

residue.[1][6] Ventilate the area thoroughly.[8]

Disposal Plan:
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Hazardous Waste: Calcium hydroxide and any contaminated materials (e.g., gloves,

absorbent pads) must be disposed of as hazardous waste.[6][11]

Regulations: All disposal must be conducted in accordance with local, state, and federal

regulations.[1][3][11] Do not pour calcium hydroxide waste down the drain.[11]

Licensed Facilities: Use a licensed waste disposal facility for proper disposal.[11] Ensure all

waste containers are properly labeled.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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